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Compound of Interest

Compound Name: CHMFL-BTK-01

Cat. No.: B15578841 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

compounds like CHMFL-BTK-01, a highly selective irreversible BTK inhibitor, is paramount.[1]

[2] In the absence of a specific Safety Data Sheet (SDS), this guide provides essential safety

and logistical information based on general protocols for potent kinase inhibitors and available

GHS precautionary statements. Adherence to these guidelines is critical for minimizing

exposure and ensuring a safe laboratory environment.

The GHS precautionary statements associated with CHMFL-BTK-01 (CAS No. 2095280-64-9)

are P280 ("Wear protective gloves/protective clothing/eye protection/face protection") and

P305+P351+P338 ("IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.").[3] The compound is also

classified with the hazard statement H302 ("Harmful if swallowed").[3]

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive approach to Personal Protective Equipment (PPE) is mandatory when

working with CHMFL-BTK-01. The following table summarizes recommended PPE for various

laboratory activities.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Two pairs of nitrile

gloves (double-gloving). Eye Protection:

Chemical splash goggles. Lab Coat: Disposable

or dedicated non-absorbent lab coat. Ventilation:

Certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves. Eye

Protection: Chemical splash goggles or a face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Chemical fume hood.

In Vitro and In Vivo Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields or chemical splash

goggles. Lab Coat: Standard laboratory coat.

Operational Plan: From Handling to Disposal
A structured operational plan is crucial for minimizing risk. This involves designating specific

areas for handling, using dedicated equipment, and adhering to strict hygiene protocols.

Experimental Workflow for Safe Handling
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Safe Handling Workflow for CHMFL-BTK-01

Preparation
- Don appropriate PPE

- Prepare designated workspace in a fume hood

Weighing and Aliquoting
- Use powder containment hood

- Double-glove
- Use dedicated equipment

Solubilization
- Prepare solutions in a fume hood

- Handle with care to avoid splashes

Experimental Use
- Conduct all procedures in a designated area

- Clearly label all solutions

Decontamination
- Decontaminate all non-disposable equipment

- Clean workspace thoroughly

Waste Disposal
- Segregate solid and liquid waste

- Use clearly labeled, sealed hazardous waste containers

Click to download full resolution via product page

Caption: This diagram outlines the key steps for the safe handling of CHMFL-BTK-01, from

initial preparation to final disposal.
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Disposal Plan: Managing Hazardous Waste
Proper disposal of CHMFL-BTK-01 and contaminated materials is essential to prevent

environmental contamination and accidental exposure.

Solid Waste: All disposable items that have come into contact with CHMFL-BTK-01, such as

pipette tips, tubes, and gloves, should be collected in a dedicated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions and contaminated media should be collected in a labeled,

leak-proof hazardous waste container. Do not pour down the drain.

Decontamination: All non-disposable equipment should be decontaminated using a validated

procedure. If a specific decontamination protocol is not available, consult your institution's

safety office for guidance on handling potent cytotoxic compounds.

By implementing these safety measures, researchers can confidently work with CHMFL-BTK-
01 while minimizing potential risks and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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